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Compound of Interest

Compound Name: Diaminoglyoxime

Cat. No.: B1384161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and melting point of

diaminoglyoxime, a key intermediate in the synthesis of various energetic materials and

heterocyclic compounds. The information presented herein is intended to support research,

development, and quality control activities involving this compound.

Physical and Chemical Properties
Diaminoglyoxime, also known as oxalamide dioxime, is a yellow crystalline powder.[1][2] Its

fundamental properties are summarized below.

Property Value Source

CAS Number 2580-79-2 [1][2][3][4]

Molecular Formula C₂H₆N₄O₂ [1][2][3][4]

Molecular Weight 118.10 g/mol [3][4]

Appearance Yellow crystalline powder [1][2]

Melting Point
The melting point of diaminoglyoxime is consistently reported to be in the range of 200-205

°C, often with decomposition.
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Melting Point (°C) Notes Source

200-204 [1][2][5]

203-205 with decomposition [6]

Solubility
Quantitative solubility data for diaminoglyoxime in various solvents is not readily available in

published literature.[1] However, qualitative descriptions of its solubility have been reported.

Solvent Solubility Source

Hot Water Soluble [7][8]

Cold Water Difficultly soluble [7][8]

Alcohol Difficultly soluble [7][8]

The limited solubility in cold water and alcohol allows for its precipitation and recrystallization

from aqueous solutions during synthesis.[7][8]

Experimental Protocols
The following are generalized experimental protocols for the determination of melting point and

solubility, applicable to compounds such as diaminoglyoxime.

4.1. Melting Point Determination (Capillary Method)

This method is a standard procedure for determining the melting point of a solid crystalline

substance.

Sample Preparation: A small amount of the dry, pure diaminoglyoxime is finely powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or temperature probe.

Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the

expected melting point.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the last solid particle disappears (completion) are recorded as the

melting point range. For substances that decompose, the temperature at which

decomposition begins is noted.

4.2. Solubility Determination (Isothermal Saturation Method)

This method is used to determine the equilibrium solubility of a compound in a specific solvent

at a given temperature.

Sample Preparation: An excess amount of diaminoglyoxime is added to a known volume of

the desired solvent (e.g., water, ethanol) in a sealed container.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker) in a constant

temperature bath for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached.

Phase Separation: The suspension is allowed to stand undisturbed at the same temperature

until the undissolved solid has settled.

Sampling: A clear aliquot of the saturated solution is carefully withdrawn using a filtered

syringe to avoid transferring any solid particles.

Analysis: The concentration of diaminoglyoxime in the aliquot is determined by a suitable

analytical method, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis after solvent

evaporation. The solubility is then expressed in units such as g/100 mL or mol/L.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

diaminoglyoxime.
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Caption: Synthesis and Characterization Workflow for Diaminoglyoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 2580-79-2,DIAMINOGLYOXIME | lookchem [lookchem.com]

2. DIAMINOGLYOXIME CAS#: 2580-79-2 [amp.chemicalbook.com]

3. Diaminoglyoxime | C2H6N4O2 | CID 135449698 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Diaminoglyoxim | C2H6N4O2 | CID 135432170 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 2580-79-2 CAS MSDS (DIAMINOGLYOXIME) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

6. apps.dtic.mil [apps.dtic.mil]

7. sciencemadness.org [sciencemadness.org]

8. Sciencemadness Discussion Board - Glyoxime, Diaminofurazan and Some Energetic
Derivatives - Powered by XMB 1.9.11 [sciencemadness.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1384161?utm_src=pdf-body-img
https://www.benchchem.com/product/b1384161?utm_src=pdf-body
https://www.benchchem.com/product/b1384161?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno2580-79-2.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2344016_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diaminoglyoxime
https://pubchem.ncbi.nlm.nih.gov/compound/Diaminoglyoxim
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2344016.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2344016.aspx
https://apps.dtic.mil/sti/tr/pdf/ADA292429.pdf
https://www.sciencemadness.org/member_publications/energetic_glyoxime_and_diaminofurazan_derivatives.pdf
https://www.sciencemadness.org/whisper/viewthread.php?tid=5813
https://www.sciencemadness.org/whisper/viewthread.php?tid=5813
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of Diaminoglyoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384161#solubility-and-melting-point-of-
diaminoglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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